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Compound of Interest

Compound Name:

O-(2,4-

Difluorophenyl)hydroxylamine

Hydrochloride

Cat. No.: B13698355

Get Quote

Molecular Weight, Synthesis, and Application in Medicinal Chemistry

Executive Summary
O-(2,4-Difluorophenyl)hydroxylamine Hydrochloride is a specialized electrophilic aminating

reagent and synthetic building block used in organic synthesis and medicinal chemistry. It

belongs to the class of O-arylhydroxylamines, which serve as critical "N+" synthons for

constructing C–N bonds in electron-rich substrates.

Critical Disambiguation: Researchers often confuse this compound with O-(2,4-

Difluorobenzyl)hydroxylamine, a structural analog where the oxygen is attached to a benzylic

carbon rather than directly to the phenyl ring. The benzyl analog is a key intermediate in the

synthesis of HIV integrase inhibitors like Dolutegravir. This guide focuses specifically on the

Phenyl derivative (Direct O-Ar bond), which typically functions as a reagent rather than a

scaffold intermediate.
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Feature
O-(2,4-

Difluorophenyl)hydroxylamin

e

O-(2,4-

Difluorobenzyl)hydroxylamin

e

Structure Ar–O–NH₂ Ar–CH₂–O–NH₂

Primary Use
Electrophilic Amination

Reagent

Drug Intermediate

(Dolutegravir)

Bond Stability Labile N–O bond (Cleavable) Stable Ether Linkage

Chemical Identity & Molecular Weight Analysis[1][2]
[3][4]
Nomenclature and Identifiers[5]

IUPAC Name:O-(2,4-Difluorophenyl)hydroxylamine hydrochloride[1]

CAS Number (Free Base): 197588-24-2[1]

Common Abbreviation: 2,4-F2-PhONH2·HCl

Molecular Formula:

Molecular Weight Calculation
The precise molecular weight is critical for stoichiometry in high-precision catalysis.
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Component Element Count
Atomic Mass (
g/mol )

Subtotal

Free Base Carbon (C) 6 12.011 72.066

Hydrogen (H) 5 1.008 5.040

Fluorine (F) 2 18.998 37.996

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 1 15.999 15.999

Base MW 145.108

Salt HCl 1 36.461 36.461

Total MW 181.57 g/mol

Physical Properties[1][7]
Appearance: White to off-white hygroscopic crystalline solid.

Solubility: Soluble in water, methanol, DMSO; sparingly soluble in dichloromethane.

Stability: Thermally unstable above 40°C; store at -20°C under inert atmosphere (Ar/N₂).

Synthetic Methodologies
The synthesis of O-arylhydroxylamines is challenging due to the potential for N-arylation versus

O-arylation. Two primary validated protocols exist.

Method A: Electrophilic Amination of Phenols (Lab
Scale)
This method utilizes 2,4-Difluorophenol as the nucleophile and an electrophilic amine source

such as Mesitylenesulfonyl hydroxylamine (MSH) or O-(2,4-Dinitrophenyl)hydroxylamine

(DPH).

Deprotonation: 2,4-Difluorophenol is treated with NaH or KOH in DMF at 0°C to generate the

phenoxide.
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Amination: The phenoxide attacks the nitrogen of the aminating agent (DPH), displacing the

2,4-dinitrophenoxide leaving group.

Salt Formation: The resulting free amine is trapped with anhydrous HCl in dioxane/ether.

Method B: Pd-Catalyzed Cross-Coupling (Scalable)
For larger scales, a Palladium-catalyzed C-O coupling between 2,4-Difluoro-1-bromobenzene

and N-Hydroxyphthalimide (NHPI) or Ethyl Acetohydroximate is preferred to avoid explosive

aminating reagents.

Protocol:

Coupling: Aryl bromide + NHPI + Pd(OAc)₂/Ligand + Cs₂CO₃

N-(2,4-Difluorophenoxy)phthalimide.

Hydrazinolysis: The phthalimide protecting group is removed using hydrazine hydrate or

methylhydrazine in ethanol.

Acidification: Treatment with HCl generates the target hydrochloride salt.

Synthesis Workflow Diagram

Alternative Route (Pd-Catalyzed)

2,4-Difluorophenol NaH / DMF
(Deprotonation) Phenoxide Intermediate

O-(2,4-Difluorophenyl)
hydroxylamine (Free Base)

 Nucleophilic Attack on N

Aminating Agent
(MSH or DPH)

 Transfer of NH2
HCl / Dioxane Target HCl Salt

(MW: 181.57)2,4-Difluorobromobenzene Pd(OAc)2 / NHPI Hydrazine
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Caption: Dual synthetic pathways for O-(2,4-Difluorophenyl)hydroxylamine HCl: Direct

amination (Top) vs. Pd-Catalysis (Bottom).

Applications in Drug Discovery
The primary utility of O-(2,4-Difluorophenyl)hydroxylamine HCl lies in its ability to act as an

Electrophilic Nitrogen Source.

Electrophilic Amination
Unlike standard amines which are nucleophilic, the O-arylhydroxylamine structure renders the

nitrogen electrophilic due to the leaving group ability of the 2,4-difluorophenoxide anion

(enhanced by the electron-withdrawing fluorine atoms).

Reaction:

Substrates: Carbanions (Grignard reagents, Enolates), secondary amines (to form

hydrazines), and thiols.

Synthesis of Heterocycles (Indoles/Benzofurans)
Through the Fischer Indole Synthesis analog or [3,3]-sigmatropic rearrangements, this reagent

can introduce the nitrogen atom into complex heteroaromatic scaffolds utilized in oncology and

virology pipelines.

Mechanism of Action Diagram
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O-(2,4-Difluorophenyl)hydroxylamine

Transition State
[Nu---NH2---OAr]

Nucleophile (Nu:)
(e.g., Grignard, Enolate)

Aminated Product
(Nu-NH2)

Leaving Group
(2,4-Difluorophenol)

Click to download full resolution via product page

Caption: Mechanism of electrophilic amination. The 2,4-difluorophenoxy group acts as a stable

leaving group.

Handling, Stability, and Safety
Warning:O-Arylhydroxylamines and their salts are potentially energetic and mutagenic.

Thermal Stability: The HCl salt is more stable than the free base but can decompose

violently if heated above 100°C. Do not distill.

Storage: Store at -20°C in a tightly sealed vial under Argon. The compound is hygroscopic;

moisture leads to hydrolysis, releasing corrosive HF and Phenol.

Toxicology: Treat as a potential mutagen (Ames positive) due to the hydroxylamine moiety.

Use full PPE (gloves, respirator) and handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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